Cas no 2411302-45-7 (2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide)
2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide
- Z3766264494
- 2-chloro-N-[(1-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide
- EN300-26587892
- 2411302-45-7
- 2-Chloro-N-[(2-phenyl-1,2,4-triazol-3-yl)methyl]acetamide
-
- Inchi: 1S/C11H11ClN4O/c12-6-11(17)13-7-10-14-8-15-16(10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,17)
- InChI Key: VYOJCBBQIDESLY-UHFFFAOYSA-N
- SMILES: ClCC(NCC1=NC=NN1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 250.0621387g/mol
- Monoisotopic Mass: 250.0621387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59.8Ų
2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26587892-0.05g |
2-chloro-N-[(1-phenyl-1H-1,2,4-triazol-5-yl)methyl]acetamide |
2411302-45-7 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide
Professional Introduction to 2-Chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide (CAS No. 2411302-45-7)
2-Chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411302-45-7, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further exploration in drug discovery and therapeutic applications.
The molecular structure of 2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide consists of a chlorinated acetylamide moiety linked to a phenyl-substituted 1H-1,2,4-triazole ring. This arrangement contributes to its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of the chloro group and the triazole ring enhances its reactivity, making it a versatile building block for medicinal chemists.
In recent years, there has been growing interest in the development of novel compounds that target various biological pathways. The phenyl-substituted 1H-1,2,4-triazole moiety is particularly noteworthy due to its ability to interact with biological targets in multiple ways. This structural feature has been exploited in the design of molecules with anti-inflammatory, antiviral, and anticancer properties. Researchers have been exploring its potential as a scaffold for developing new therapeutic agents.
One of the most compelling aspects of this compound is its potential application in oncology research. Studies have shown that triazole derivatives can modulate key enzymes involved in cancer cell proliferation and survival. The chloro-N-(1-phenyl)-methylacetamide portion of the molecule adds another layer of complexity, allowing for further functionalization to enhance specific biological activities. This makes it an attractive candidate for further investigation in preclinical studies.
The synthesis of 2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide presents unique challenges due to its intricate structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in facilitating its synthesis. These methods not only improve efficiency but also allow for greater control over the reaction outcomes.
The pharmacological profile of this compound is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human diseases. The interaction between the chloro group and biological targets appears to play a crucial role in determining its activity. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.
In addition to its pharmaceutical applications, this compound has shown promise in materials science research. Its unique chemical properties make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. The ability to incorporate such molecules into advanced materials could lead to breakthroughs in various industrial applications.
The regulatory landscape for new chemical entities like 2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide is stringent but well-defined. Compliance with international standards ensures that these compounds are safe and effective for their intended uses. Manufacturers must adhere to rigorous quality control measures throughout the synthesis and purification processes. This ensures that the final product meets the highest standards for pharmaceutical use.
The future prospects for this compound are bright, with ongoing research efforts aimed at expanding its applications. Collaborative projects between academic institutions and pharmaceutical companies are likely to yield new insights into its potential uses. As our understanding of biological systems continues to grow, so too will the opportunities for leveraging compounds like this one in therapeutic contexts.
In conclusion, 2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide (CAS No. 2411302-45-7) represents a significant advancement in chemical research with substantial implications for medicine and materials science. Its unique structure and promising biological activities make it a cornerstone of current investigations into novel therapeutic agents. As research progresses, we can expect further revelations about its potential uses and contributions to science.
2411302-45-7 (2-chloro-N-(1-phenyl-1H-1,2,4-triazol-5-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)